Cas no 1204296-79-6 (2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole)
2-(Piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a piperazine moiety and a trifluoromethoxy group. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it valuable in pharmaceutical and agrochemical research. The piperazine ring contributes to improved bioavailability and binding affinity, while the trifluoromethoxy group enhances lipophilicity and metabolic resistance. Its versatility allows for applications in drug discovery, particularly as a scaffold for kinase inhibitors or CNS-targeting agents. The compound's well-defined synthetic pathway ensures reproducibility, supporting its use in high-throughput screening and structure-activity relationship studies.
1204296-79-6 structure
Product Name:2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole
CAS No:1204296-79-6
MF:C12H12F3N3OS
MW:303.303391456604
MDL:MFCD16631832
CID:2129067
PubChem ID:45496639
Update Time:2025-10-31
2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperazin-1-yl)-6-(trifluoromethoxy)benzothiazole
- 2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole
- 2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole
- 1204296-79-6
- F2158-0856
- SCHEMBL8516006
- AKOS015957518
- HY-W031620
- EN300-236877
- VGSCs-IN-1
- DB-346300
- CS-0075644
- IFWQLRCODRPXKE-UHFFFAOYSA-N
- C12H12F3N3OS
- 2-(piperazin-1-yl)-6-(trifluoromethoxy)benzo[d]thiazole
-
- MDL: MFCD16631832
- Inchi: 1S/C12H12F3N3OS/c13-12(14,15)19-8-1-2-9-10(7-8)20-11(17-9)18-5-3-16-4-6-18/h1-2,7,16H,3-6H2
- InChI Key: IFWQLRCODRPXKE-UHFFFAOYSA-N
- SMILES: S1C2C=C(C=CC=2N=C1N1CCNCC1)OC(F)(F)F
Computed Properties
- Exact Mass: 303.06531767g/mol
- Monoisotopic Mass: 303.06531767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6
- XLogP3: 3.4
2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336122-1g |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM336122-100mg |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM336122-250mg |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM336122-100mg |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 95%+ | 100mg |
$310 | 2021-08-18 | |
| Chemenu | CM336122-250mg |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 95%+ | 250mg |
$568 | 2021-08-18 | |
| Chemenu | CM336122-1g |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 95%+ | 1g |
$1457 | 2021-08-18 | |
| TRC | B449213-10mg |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449213-50mg |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B449213-100mg |
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-236877-0.05g |
2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole |
1204296-79-6 | 95% | 0.05g |
$612.0 | 2024-06-19 |
2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
1204296-79-6 (2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole) Related Products
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